Cas no 1448074-56-3 (2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• CAS No: 1448074-56-3
• MF: C₁₄H₁₂FN₃O₂
• MW: 273.262386322021
• CID: 6567345
• Update Time: 2025-05-30

2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one
• 1-(5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)-2-(4-fluorophenoxy)ethanone

• Inchi： 1S/C14H12FN3O2/c15-11-1-3-12(4-2-11)20-8-14(19)18-6-10-5-16-9-17-13(10)7-18/h1-5,9H,6-8H2
• InChI Key： WYANLESRVXHBHD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2C=NC=NC=2C1)COC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo3,4-dpyrimidin-6-yl}ethan-1-one

Research Brief on 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one (CAS: 1448074-56-3)

The compound 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one (CAS: 1448074-56-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a novel therapeutic agent. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the compound's unique structural features, which include a pyrrolo[3,4-d]pyrimidine core and a 4-fluorophenoxy moiety. These structural elements are believed to contribute to its bioactivity, particularly in modulating key signaling pathways involved in cancer and inflammatory diseases. Preliminary in vitro and in vivo studies suggest that this compound exhibits promising inhibitory effects on specific kinase targets, making it a candidate for further investigation in oncology.

The synthesis of 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one has been optimized in recent publications, with researchers reporting high yields and purity through multi-step organic reactions. Key steps include the condensation of pyrrolo[3,4-d]pyrimidine derivatives with 4-fluorophenoxyacetyl chloride under controlled conditions. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity.

In terms of biological activity, recent findings indicate that this compound selectively inhibits certain protein kinases, such as PI3K and mTOR, which are critical regulators of cell growth and survival. These findings are supported by molecular docking studies, which reveal strong binding interactions between the compound and the ATP-binding sites of these kinases. Such specificity suggests potential for reduced off-target effects compared to existing kinase inhibitors.

Ongoing preclinical studies are evaluating the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Additionally, toxicity studies are underway to assess its safety profile in animal models.

In conclusion, 2-(4-fluorophenoxy)-1-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-6-yl}ethan-1-one represents a promising scaffold for the development of next-generation kinase inhibitors. Its unique structural and pharmacological properties warrant further investigation, particularly in the context of targeted cancer therapies. Future research should focus on elucidating its full spectrum of biological activities and exploring its potential in combination therapies.